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Compound of Interest

Compound Name:
1,7-Dioxa-4,10-

dithiacyclododecane

Cat. No.: B12647172 Get Quote

An In-Depth Technical Guide to 1,7-Dioxa-4,10-dithiacyclododecane

This technical guide provides essential information regarding the chemical compound 1,7-
Dioxa-4,10-dithiacyclododecane, tailored for researchers, scientists, and professionals in

drug development.

Core Compound Data
1,7-Dioxa-4,10-dithiacyclododecane is a heterocyclic compound with a 12-membered ring

containing two oxygen atoms and two sulfur atoms. The nomenclature specifies the positions of

these heteroatoms within the cyclododecane framework.

Quantitative Molecular Data
The fundamental molecular properties of 1,7-Dioxa-4,10-dithiacyclododecane are

summarized in the table below. This data is critical for analytical studies, reaction stoichiometry,

and material characterization.
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Property Value

Molecular Formula C₈H₁₆O₂S₂[1][2]

Molecular Weight 208.341 g/mol [1]

CAS Registry Number 294-95-1[1][2]

Structural Information
The structural arrangement of 1,7-Dioxa-4,10-dithiacyclododecane is key to its chemical

behavior and potential applications. The name itself provides a logical map of the heteroatom

placement within the carbon-based ring structure.

Structural Relationship of 1,7-Dioxa-4,10-dithiacyclododecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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